3-(3-Methoxycarbonylphenyl)-2-methoxybenzoic acid, 95%

• IUPAC Name: 2-methoxy-3-(3-methoxycarbonylphenyl)benzoic acid
• InChI: InChI=1S/C16H14O5/c1-20-14-12(7-4-8-13(14)15(17)18)10-5-3-6-11(9-10)16(19)21-2/h3-9H,1-2H3,(H,17,18)
• InChI Key: FVSJHGVBAMDHRD-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC=C1C(=O)O)C2=CC(=CC=C2)C(=O)OC
• Molecular Formula: C16H14O5
• DSSTOX Substance ID: DTXSID60690683
• Molecular Weight: 286.28 g/mol
• CAS RN: 1262004-70-5

Description

3-(3-Methoxycarbonylphenyl)-2-methoxybenzoic acid (3-MCPB) is a synthetic compound that has been used in scientific research for a variety of purposes. It is a white crystalline solid, with a molecular weight of 246.28 g/mol, and is soluble in methanol, acetone, and ethanol. 3-MCPB is used in a variety of biochemical and physiological studies, as well as in laboratory experiments.

Scientific Research Applications

3-(3-Methoxycarbonylphenyl)-2-methoxybenzoic acid, 95% has been used in a variety of scientific research applications. It has been used as a substrate in enzyme assays, to measure the activity of various enzymes, such as acetylcholinesterase and monoamine oxidase. It has also been used as an inhibitor of cyclooxygenase-1 (COX-1) and cyclooxygenase-2 (COX-2), which are enzymes involved in the synthesis of prostaglandins. 3-(3-Methoxycarbonylphenyl)-2-methoxybenzoic acid, 95% has been used to study the effects of various drugs on the activity of these enzymes, as well as to study the effects of various drugs on inflammation.

Mechanism of Action

The mechanism of action of 3-(3-Methoxycarbonylphenyl)-2-methoxybenzoic acid, 95% is not fully understood. It is believed to act as an inhibitor of cyclooxygenase-1 (COX-1) and cyclooxygenase-2 (COX-2). These enzymes are involved in the synthesis of prostaglandins, which are hormones that play a role in inflammation and pain. By inhibiting these enzymes, 3-(3-Methoxycarbonylphenyl)-2-methoxybenzoic acid, 95% may reduce inflammation and pain.
Biochemical and Physiological Effects
3-(3-Methoxycarbonylphenyl)-2-methoxybenzoic acid, 95% has been shown to have a variety of biochemical and physiological effects. It has been shown to reduce inflammation and pain, as well as to reduce the production of prostaglandins. It has also been shown to reduce the activity of acetylcholinesterase and monoamine oxidase, which are enzymes involved in the breakdown of neurotransmitters. In addition, 3-(3-Methoxycarbonylphenyl)-2-methoxybenzoic acid, 95% has been shown to reduce the production of reactive oxygen species, which are molecules that can damage cells and tissues.

Advantages and Limitations for Lab Experiments

3-(3-Methoxycarbonylphenyl)-2-methoxybenzoic acid, 95% has several advantages for use in laboratory experiments. It is a relatively inexpensive compound and is readily available. It is also relatively stable and has a long shelf life. Additionally, it is soluble in a variety of solvents, making it easy to work with.
However, there are some limitations to using 3-(3-Methoxycarbonylphenyl)-2-methoxybenzoic acid, 95% in laboratory experiments. It has a relatively low solubility in water, making it difficult to use in aqueous solutions. Additionally, it has a low melting point, making it difficult to handle and store.

Future Directions

There are a variety of potential future directions for the use of 3-(3-Methoxycarbonylphenyl)-2-methoxybenzoic acid, 95% in scientific research. It could be used to study the effects of various drugs on inflammation and pain. It could also be used to study the effects of various drugs on the activity of enzymes, such as acetylcholinesterase and monoamine oxidase. Additionally, it could be used to study the effects of various drugs on the production of reactive oxygen species. Finally, it could be used to study the effects of various drugs on the production of prostaglandins.

Synthesis Methods

3-(3-Methoxycarbonylphenyl)-2-methoxybenzoic acid, 95% can be synthesized by a variety of methods. One method involves the reaction of 3-methylbenzoic acid with 3-methoxycarbonylphenyl bromide in the presence of a base catalyst, such as potassium carbonate. This reaction yields a mixture of 3-(3-Methoxycarbonylphenyl)-2-methoxybenzoic acid, 95% and 3-methylbenzoic acid, which can then be separated by recrystallization. Another method involves the reaction of 3-methoxycarbonylphenyl bromide with 2-methoxybenzoic acid in the presence of a base catalyst, such as sodium hydroxide. This reaction yields 3-(3-Methoxycarbonylphenyl)-2-methoxybenzoic acid, 95% as the main product.